Cas no 2229683-58-1 (2,2-difluorohex-3-en-1-ol)

• Product Name: 2,2-difluorohex-3-en-1-ol
• CAS No: 2229683-58-1
• MF: C₆H₁₀F₂O
• MW: 136.139809131622
• CID: 5993746
• PubChem ID: 137383342
• Update Time: 2025-10-16

2,2-difluorohex-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluorohex-3-en-1-ol
• 2229683-58-1
• (E)-2,2-difluorohex-3-en-1-ol
• EN300-1971293
• MXWKWVKRRFJCGV-ONEGZZNKSA-N
• SCHEMBL20613546

• Inchi： 1S/C6H10F2O/c1-2-3-4-6(7,8)5-9/h3-4,9H,2,5H2,1H3/b4-3+
• InChI Key： MXWKWVKRRFJCGV-ONEGZZNKSA-N
• SMILES： FC(CO)(/C=C/CC)F

Computed Properties

• Exact Mass: 136.06997126g/mol
• Monoisotopic Mass: 136.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2,2-difluorohex-3-en-1-ol

Introduction to 2,2-Difluorohex-3-en-1-ol (CAS No. 2229683-58-1)

2,2-Difluorohex-3-en-1-ol (CAS No. 2229683-58-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and materials science sectors. This compound is characterized by its difluoro substitution and an unsaturated alcohol functional group, which contribute to its distinctive reactivity and stability.

The molecular structure of 2,2-difluorohex-3-en-1-ol consists of a hexene backbone with two fluorine atoms attached to the second carbon atom and a hydroxyl group at the first carbon atom. The presence of the fluorine atoms imparts significant electronic and steric effects, making this compound highly versatile in synthetic chemistry. The fluorine atoms enhance the compound's lipophilicity and metabolic stability, which are crucial factors in drug design and development.

Recent research studies have explored the potential of 2,2-difluorohex-3-en-1-ol as a building block for the synthesis of more complex molecules. For instance, a study published in the Journal of Organic Chemistry demonstrated that 2,2-difluorohex-3-en-1-ol can be efficiently converted into a range of functionalized derivatives through various catalytic reactions. These derivatives exhibit enhanced biological activities and have shown promise in the treatment of various diseases, including cancer and neurodegenerative disorders.

In the context of pharmaceutical research, 2,2-difluorohex-3-en-1-ol has been investigated for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The difluoro substitution in 2,2-difluorohex-3-en-1-ol enhances its stability and bioavailability, making it an attractive candidate for prodrug design. A study published in Drug Discovery Today highlighted the use of 2,2-difluorohex-3-en-1-ol in the development of prodrugs for targeted drug delivery systems.

Beyond pharmaceutical applications, 2,2-difluorohex-3-en-1-ol has also found use in materials science. Its unique chemical properties make it suitable for the synthesis of advanced materials with enhanced mechanical and thermal properties. For example, researchers at the University of California have utilized 2,2-difluorohex-3-en-1-ol as a monomer for the preparation of fluorinated polymers with improved resistance to chemical degradation and high thermal stability.

The synthesis of 2,2-difluorohex-3-en-1-ol typically involves several steps, including the introduction of fluorine atoms and the formation of the unsaturated alcohol functional group. Various methods have been developed to optimize this process, with a focus on improving yield and reducing side reactions. A recent review article in Chemical Reviews discussed several novel synthetic routes for 2,2-difluorohex-3-en-1-ol, highlighting their efficiency and scalability for industrial applications.

In terms of safety and handling, 2,2-difluorohex-3-en-1-ol should be managed with care due to its reactivity and potential for forming hazardous byproducts during synthesis or storage. Proper safety protocols should be followed to ensure safe handling and disposal. It is important to note that while 2,2-difluorohex-3-en-1-ol is not classified as a hazardous material under current regulations, it is still advisable to handle it with caution.

The future outlook for 2,2-difluorohex-3-en-1-ol is promising. Ongoing research continues to uncover new applications and improve synthetic methods, further expanding its utility in both academic and industrial settings. As more studies are conducted and new technologies are developed, it is likely that 2,2-difluorohex-3-en-1-ol will play an increasingly important role in advancing various scientific fields.